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Compound of Interest

Compound Name: YM-08

Cat. No.: B12086332

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the in vivo use of YM-08,
a blood-brain barrier-permeable heat shock protein 70 (Hsp70) inhibitor. YM-08, a derivative of
MKT-077, has shown potential in reducing pathogenic tau levels, making it a compound of
interest for research in neurodegenerative diseases, particularly tauopathies such as
Alzheimer's disease.
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Methodological & Application

Check Availability & Pricing

Compound Name

YM-08

Mechanism of Action

Allosteric inhibitor of Hsp70 ATPase activity

Primary Target

Heat Shock Protein 70 (Hsp70)

Key In Vivo Application

Reduction of pathogenic tau levels in the central

nervous system

Chemical Formula C19H17N30S2
Molecular Weight 367.49 g/mol
CAS Number 812647-88-4

In Vivo Dosage and Administration

The following table summarizes the reported intravenous (i.v.) dosage and formulation of YM-

08 used in mice, based on the foundational study by Miyata et al. (2013). Researchers should

perform dose-response studies to determine the optimal dosage for their specific animal model

and experimental goals.

] Administration Formulation/Ve
Animal Model Dosage ] Reference
hicle
] ) 10% DMSO in
CD-1 Mice 10 mg/kg Intravenous (i.v.) ) [1]
saline
5% Cremophor
] ) EL, 5% ethanol,
CD-1 Mice 6.6 mg/kg Intravenous (i.v.) [1]

30% water, 60%
PBS

Experimental Protocols

Protocol for Intravenous (i.v.) Tail Vein Injection in Mice

This protocol provides a standard procedure for the intravenous administration of YM-08 to

mice via the lateral tail vein.
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Materials:

YM-08 solution in the desired formulation

Mouse restrainer

Heat lamp or warm water bath (45°C)

27-30 gauge needles

1 ml syringes

70% ethanol

Gauze pads

Procedure:

e Preparation of YM-08 Solution: Prepare the YM-08 formulation as described in the table
above. Ensure the solution is sterile and free of particulates.

e Animal Preparation:

o Warm the mouse's tail using a heat lamp or by immersing it in warm water for a few
minutes to dilate the lateral tail veins.[2]

o Place the mouse in a suitable restrainer to immobilize the tail.

e Injection:

Disinfect the tail with 70% ethanol.

[e]

Visualize one of the lateral tail veins.

o

[¢]

Insert the needle, bevel up, into the vein at a shallow angle.

[¢]

Slowly inject the YM-08 solution. The maximum recommended injection volume is 5 pl/g of
body weight (e.g., 100 ul for a 20g mouse).[2]
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o Observe for any swelling at the injection site, which would indicate a subcutaneous
misinjection. If this occurs, withdraw the needle and re-attempt at a more proximal site.

o After successful injection, withdraw the needle and apply gentle pressure to the injection
site with a gauze pad to prevent bleeding.

e Post-injection Monitoring:
o Return the mouse to its cage and monitor for any immediate adverse reactions.

o Continue to monitor the animal's health and behavior according to the experimental plan
and institutional guidelines.

Protocol for Pharmacokinetic Analysis of YM-08 in
Plasma and Brain

This protocol outlines the collection and processing of blood and brain tissue for the analysis of
YM-08 concentrations.

Materials:

e Anesthesia (e.g., isoflurane)

e Heparinized tubes

e Centrifuge

e Phosphate-buffered saline (PBS), ice-cold

e Homogenizer

o Protein precipitation agent (e.g., methanol or acetonitrile)
e LC-MS/MS system

Procedure:

o Sample Collection:
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o At predetermined time points after YM-08 administration, anesthetize the mouse.
o Collect blood via cardiac puncture into heparinized tubes.

o Immediately perfuse the mouse transcardially with ice-cold PBS to remove blood from the
brain.

o Dissect the brain and rinse with ice-cold PBS.

o Flash-freeze the brain and plasma samples in liquid nitrogen and store at -80°C until
analysis.

e Sample Preparation:

o Plasma: Thaw the blood samples on ice and centrifuge to separate the plasma. Precipitate
proteins by adding a sufficient volume of cold methanol or acetonitrile.[3] Vortex and
centrifuge to pellet the precipitated proteins.

o Brain: Weigh the frozen brain tissue and homogenize in ice-cold PBS.[3] Precipitate
proteins from the brain homogenate using the same method as for plasma.

e LC-MS/MS Analysis:

o Analyze the supernatant from the prepared plasma and brain samples using a validated
LC-MS/MS method to determine the concentration of YM-08.

Protocol for Western Blot Analysis of Tau Protein in
Mouse Brain

This protocol details the procedure for assessing the levels of total and phosphorylated tau in
brain tissue following YM-08 treatment.

Materials:
e Brain tissue homogenates (prepared as in 3.2)

o RIPA buffer (or other suitable lysis buffer) with protease and phosphatase inhibitors
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o BCA protein assay kit
e SDS-PAGE gels
 Nitrocellulose or PVDF membranes
» Transfer buffer
» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
e Primary antibodies (e.g., anti-total tau, anti-phospho-tau)
o HRP-conjugated secondary antibodies
e Enhanced chemiluminescence (ECL) substrate
e Imaging system
Procedure:
e Protein Extraction and Quantification:
o Lyse the brain tissue homogenates in RIPA buffer.
o Determine the protein concentration of each sample using a BCA assay.
o Electrophoresis and Transfer:
o Load equal amounts of protein per lane onto an SDS-PAGE gel.
o Separate the proteins by electrophoresis.
o Transfer the separated proteins to a nitrocellulose or PVYDF membrane.
e Immunoblotting:

o Block the membrane with blocking buffer for 1 hour at room temperature.
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[e]

Incubate the membrane with the primary antibody (e.g., specific for total tau or a particular
phospho-tau epitope) overnight at 4°C.

Wash the membrane with TBST.

[e]

(¢]

Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room
temperature.

o

Wash the membrane again with TBST.

» Detection and Analysis:
o Apply the ECL substrate to the membrane.
o Capture the chemiluminescent signal using an imaging system.

o Quantify the band intensities using densitometry software. Normalize the levels of
phosphorylated tau to total tau and a loading control (e.g., B-actin or GAPDH).

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams were generated using Graphviz (DOT language) to illustrate key
pathways and workflows.
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Caption: Hsp70-mediated tau degradation pathway and the inhibitory action of YM-08.
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Caption: Experimental workflow for in vivo studies of YM-08 in a mouse model of tauopathy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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